Cas no 2090296-03-8 (4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 2090296-03-8
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5722652
• PubChem ID: 121199556
• Update Time: 2025-10-29

4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2090296-03-8
• AKOS026707000
• 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• starbld0022020
• F1907-1459
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 4-(3-methylbutyl)-

• Inchi： 1S/C12H15NO2S/c1-8(2)3-5-13-9-4-6-16-11(9)7-10(13)12(14)15/h4,6-8H,3,5H2,1-2H3,(H,14,15)
• InChI Key： DHOJZMUSACMSTK-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)O)N2CCC(C)C

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 413.5±25.0 °C(Predicted)
• pka: 4.51±0.30(Predicted)

Additional information on 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

Comprehensive Overview of 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 2090296-03-8): Properties, Applications, and Research Insights

The compound 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 2090296-03-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique thieno[3,2-b]pyrrole core and isopentyl side chain, this compound exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and functional material design. Its carboxylic acid functional group further enhances its reactivity, enabling diverse derivatization pathways.

Recent studies highlight the growing interest in thieno[3,2-b]pyrrole derivatives due to their potential applications in small-molecule therapeutics and organic electronics. Researchers are particularly intrigued by the compound's role in modulating biological targets, such as enzymes and receptors, owing to its structural similarity to bioactive natural products. Additionally, its conjugated π-system makes it a candidate for organic semiconductors, aligning with the global push for sustainable energy solutions.

The synthesis of 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity, ensuring compliance with industry standards.

From a commercial perspective, the demand for specialty chemicals like CAS No. 2090296-03-8 is rising, driven by innovations in personalized medicine and green chemistry. Companies are investing in scalable production methods to meet the needs of academic and industrial researchers. Regulatory agencies emphasize rigorous quality control protocols, given the compound's potential use in high-value applications.

In summary, 4-isopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid represents a promising scaffold in modern chemistry. Its dual utility in life sciences and material engineering underscores its relevance in addressing contemporary challenges, from drug development to renewable energy technologies. Future research may uncover novel derivatives with enhanced efficacy and sustainability profiles.